Cas no 1071594-49-4 (4-Methoxyazepane)

4-Methoxyazepane structure
4-Methoxyazepane structure
Product Name:4-Methoxyazepane
CAS No:1071594-49-4
Molecular Formula:C7H15NO
Molecular Weight:129.2001
MDL:MFCD17015864
CID:1029188
PubChem ID:19600383

4-Methoxyazepane Properties

Names and Identifiers

    • 4-Methoxyazepane
    • 4-Methoxy-hexahydro-1H-azepine
    • AB1011638
    • AK136601
    • CTK8E1980
    • KB-242576
    • PB16681
    • 4-Methoxy-hexahydro-1H-az...
    • AB0196245
    • ST24043858
    • A801597
    • 4-Methoxy-azepane
    • AKOS013026930
    • 1H-Azepine, hexahydro-4-methoxy-
    • CS-0050817
    • SCHEMBL12589173
    • 1071594-49-4
    • CHEMBL4585958
    • MFCD17015864
    • DTXSID60598958
    • SY098720
    • EN300-130660
    • AS-33422
    • MDL: MFCD17015864
    • InChIKey: MBGKJOCBUBJWCC-UHFFFAOYSA-N
    • Inchi: 1S/C7H15NO/c1-9-7-3-2-5-8-6-4-7/h7-8H,2-6H2,1H3
    • SMILES: O(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 129.115364102g/mol
  • Heavy Atom Count: 9
  • Complexity: 75.3
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 21.3

4-Methoxyazepane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE31682-100mg
4-Methoxyazepane
1071594-49-4 95%
100mg
$74.00 2024-04-20
Aaron
AR0099XQ-100mg
4-Methoxyazepane
1071594-49-4 97%
100mg
$84.00 2025-01-23
abcr
AB453262-500 mg
4-Methoxy-hexahydro-1H-azepine
1071594-49-4
500mg
€294.60 2023-06-15
Advanced ChemBlocks
C-2753-100mg
4-Methoxy-hexahydro-1H-azepine
1071594-49-4 97%
100mg
$85
Alichem
A449042461-1g
4-Methoxyazepane
1071594-49-4 95%
1g
$431.64 2023-09-04
Chemenu
CM104911-500mg
4-methoxyazepane
1071594-49-4 97%
500mg
$204
Enamine
EN300-130660-0.05g
4-methoxyazepane
1071594-49-4
0.05g
$48.0
eNovation Chemicals LLC
D494165-500MG
4-methoxyazepane
1071594-49-4 97%
500MG
$165 2022-09-07
TRC
M269790-10mg
4-Methoxyazepane
1071594-49-4
10mg
$ 50.00 2022-06-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB06284-5g
4-methoxyazepane
1071594-49-4 95%
5g
$900 2023-09-07

4-Methoxyazepane Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1071594-49-4)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

4-Methoxyazepane Related Literature

1071594-49-4 (4-Methoxyazepane) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1071594-49-4)4-Methoxyazepane
A801597
Purity:99%
Quantity:25g
Price($):1495.0